Cas no 946210-67-9 (4-(propan-2-yloxy)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide)

• Product Name: 4-(propan-2-yloxy)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide
• CAS No: 946210-67-9
• MF: C₁₈H₁₈N₂O₃S
• MW: 342.412123203278
• CID: 6595819
• PubChem ID: 16867602
• Update Time: 2025-06-13

4-(propan-2-yloxy)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yloxy)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide
• Benzamide, 4-(1-methylethoxy)-N-[[5-(2-thienyl)-3-isoxazolyl]methyl]-
• 946210-67-9
• 4-propan-2-yloxy-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]benzamide
• 4-(propan-2-yloxy)-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}benzamide
• F2493-1173
• AKOS024651863
• 4-isopropoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzamide

• Inchi： 1S/C18H18N2O3S/c1-12(2)22-15-7-5-13(6-8-15)18(21)19-11-14-10-16(23-20-14)17-4-3-9-24-17/h3-10,12H,11H2,1-2H3,(H,19,21)
• InChI Key： BQIMANMYQDFBOH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(CNC(C2C=CC(=CC=2)OC(C)C)=O)=NO1

Computed Properties

• Exact Mass: 342.10381361g/mol
• Monoisotopic Mass: 342.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 566.3±50.0 °C(Predicted)
• pka: 13.60±0.46(Predicted)

Additional information on 4-(propan-2-yloxy)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide

Comprehensive Overview of 4-(propan-2-yloxy)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide (CAS No. 946210-67-9)

The compound 4-(propan-2-yloxy)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide (CAS No. 946210-67-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene and oxazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. This article delves into its properties, synthesis, and relevance in modern scientific inquiries.

One of the key reasons for the growing interest in 4-(propan-2-yloxy)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide is its structural versatility. The presence of a benzamide core linked to a thiophene-oxazole hybrid suggests potential pharmacological activity. Recent studies have explored its role in modulating enzyme activity, particularly in the context of inflammatory pathways and metabolic disorders. These findings align with current trends in drug discovery, where heterocyclic compounds are increasingly valued for their therapeutic potential.

From a synthetic chemistry perspective, the preparation of CAS No. 946210-67-9 involves multi-step organic reactions, including amide coupling and cyclization techniques. The compound's isopropoxy group adds to its lipophilicity, which is a critical factor in drug bioavailability. This attribute has sparked discussions in forums and research communities about optimizing its ADME properties (Absorption, Distribution, Metabolism, and Excretion) for better clinical outcomes.

In the realm of agrochemicals, 4-(propan-2-yloxy)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide has been investigated for its potential as a pesticide intermediate. Its heterocyclic framework may disrupt pest-specific biochemical pathways, offering a sustainable alternative to conventional solutions. This aligns with the global push toward green chemistry and eco-friendly pest control, topics frequently searched by environmental scientists and policymakers.

The compound's spectral data (NMR, IR, and MS) have been extensively documented, aiding in its identification and purity assessment. Researchers often search for these analytical details to validate their synthetic protocols. Additionally, its crystal structure and hydrogen bonding patterns have been studied to understand its solid-state behavior, a hot topic in materials science.

Another area of interest is the computational modeling of CAS No. 946210-67-9. Molecular docking simulations have predicted its affinity for various protein targets, making it a subject of in silico drug design studies. This approach resonates with the rising demand for AI-driven drug discovery, a frequently searched term in scientific databases.

Despite its promise, challenges remain in scaling up the synthesis of 4-(propan-2-yloxy)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide. Issues like yield optimization and byproduct management are common discussion points in chemical forums. Addressing these hurdles could unlock its full potential in industrial applications.

In summary, 4-(propan-2-yloxy)-N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}benzamide (CAS No. 946210-67-9) represents a fascinating intersection of chemistry and biology. Its multifaceted applications—from drug development to agrochemical innovation—make it a compound worth watching in the coming years. As research progresses, it may well become a cornerstone in the next generation of small-molecule therapeutics and sustainable chemicals.